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Compound of Interest

Compound Name: 3-Chlorobenzyl carbonochloridate
CAS No.: 39545-30-7
Cat. No.: B2522493
Get Quote
. J

Identity, Reactivity, and Applications in Medicinal
Chemistry
Core Identity & Verification

For researchers validating starting materials or establishing regulatory documentation, the
precise chemical identity is the first critical step. Unlike its ubiquitous parent (benzyl
chloroformate), the 3-chloro derivative is a specialized intermediate often confused with its

chloride precursor.
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Parameter

Technical Specification

Chemical Name

3-Chlorobenzyl chloroformate

CAS Registry Number

39545-30-7

Synonyms

Carbonochloridic acid, (3-chlorophenyl)methyl
ester; 3-Chlorobenzyloxycarbonyl chloride

Molecular Formula CsHsCl202

Molecular Weight 205.04 g/mol
HSDAJNMJOMSNEV-UHFFFAOYSA-N

InChl Key

(Analogous parent structure)

Structural Identity

Cl-CsHa-CH2-O-C(=0)Cl

Critical Note on Sourcing: Do not confuse this reagent with 3-Chlorobenzyl chloride (CAS 620-

20-2). The chloride is the precursor used to generate the alcohol, which is subsequently

phosgenated to create the chloroformate. If CAS 39545-30-7 is unavailable from standard

catalogs, it must be prepared in situ or on-demand (see Section 5).

Physical & Chemical Profile

As a senior scientist, you must treat this reagent as a meta-stable electrophile. It shares the

lachrymatory and corrosive properties of benzyl chloroformate (Cbz-Cl) but exhibits distinct

electronic characteristics due to the meta-chlorine substitution.
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Property Value / Behavior

) Colorless to pale yellow liquid (at ambient
Physical State
temp).

Not standardly characterized.[1][2][3]
Boiling Point Decomposes at atmospheric pressure. Distill

only under high vacuum (<1 mmHg).

Estimated ~1.25-1.35 g/mL (based on Cbz-Cl:

Densit
Y 1.20 g/mL + ClI substituent effect).
Solubilt Miscible in DCM, THF, Toluene, Ethyl Acetate.
olubili
Y Reacts violently with water.
. Moisture sensitive.[4] Hydrolyzes to 3-
Stability

chlorobenzyl alcohol, COz2, and HCI.

Mechanistic Chemistry: The "Why"

The 3-chlorobenzyl chloroformate moiety is primarily used to introduce a modified
Benzyloxycarbonyl (Cbz/Z) group.

Why use the 3-Cl derivative over standard Chz?

o Crystallinity: The chlorine atom can disrupt crystal packing or, conversely, facilitate
crystallization of the final intermediate depending on the crystal lattice, often used to purify
complex pharmaceutical intermediates without chromatography.

o Electronic Tuning: The electron-withdrawing nature of the chlorine at the meta position
decreases the electron density of the benzyl ring. This makes the benzylic C-O bond slightly
less labile to acid-catalyzed cleavage compared to unsubstituted Cbz, offering orthogonal
protection strategies.

o Lipophilicity: Increases LogP, potentially aiding in membrane permeability studies of
prodrugs.

Reaction Pathway: Carbamate Formation
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The following diagram illustrates the standard mechanism where the chloroformate acts as a
"hard" electrophile attacking the amine nucleophile.
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Transition State
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Amine (R-NH2) \ Tetrahedral ,/'V Protected Amine
/ Intermediate \
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Figure 1: Mechanism of amine protection using 3-chlorobenzyl chloroformate via addition-
elimination.

Experimental Protocol: Synthesis & Usage

Since CAS 39545-30-7 is often expensive or requires lead time, many labs synthesize it in situ
or use it immediately upon purchase.

A. Synthesis of the Reagent (If commercial stock is unavailable)

Precursor: 3-Chlorobenzyl alcohol (CAS 873-63-2). Reagent: Triphosgene (solid, safer
alternative to gas) or Phosgene (toluene solution).

Setup: Flame-dried 3-neck flask, N2 atmosphere, 0°C.

Addition: Dissolve 3-chlorobenzyl alcohol in dry THF/Toluene. Add 0.35 eq. Triphosgene.[4]

Catalysis: Slowly add catalytic activated charcoal or pyridine (careful control of exotherm).

Workup: Filter to remove salts/catalyst. Concentrate in vacuo strictly below 40°C to avoid
thermal decomposition. Use immediately.

B. Standard Derivatization Protocol (N-Protection)
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This protocol is self-validating via TLC monitoring of the disappearance of the free amine.

Reagents:

Substrate: Amine (1.0 equiv)

Reagent: 3-Chlorobenzyl chloroformate (1.1-1.2 equiv)

Base: Na2COs (Schotten-Baumann conditions) or DIPEA (Organic conditions)

Solvent: DCM or THF/H20 (1:1)
Step-by-Step:

o Preparation: Dissolve amine in solvent. If using organic solvent (DCM), cool to 0°C and add
DIPEA (2.5 equiv).

o Addition: Add 3-chlorobenzyl chloroformate dropwise over 15 minutes. Reasoning: Rapid
addition causes localized heating and hydrolysis of the reagent.

e Reaction: Warm to room temperature. Stir 2—4 hours.

» Validation (TLC): Check for consumption of amine (ninhydrin stain) and appearance of UV-
active, less polar product.

e Quench: Add saturated NH4ClI solution.

e [solation: Extract with DCM, wash with brine, dry over Na2SOa.

Applications in Drug Design

The 3-chlorobenzyl moiety is not just a protecting group; it is a pharmacophore used in:

o Unsymmetrical Ureas: Reacting the chloroformate with a secondary amine to form a
carbamate, which is then converted to a urea.

e Prodrug Linkers: The carbamate bond is cleavable by specific esterases, releasing the active
amine drug and the lipophilic 3-chlorobenzyl alcohol bystander.
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Figure 2: Divergent synthetic utility of 3-chlorobenzyl chloroformate.

Safety & Handling (HSE)

o Lachrymator: This compound causes severe eye irritation and tearing.[4] Handle only in a
functioning fume hood.

o Corrosive: Causes skin burns.[5] Wear butyl rubber gloves (nitrile provides only temporary
splash protection against chloroformates).

o Decomposition: Releases HCI gas upon contact with moist air. Store in a tightly sealed
container at 2—8°C under inert gas (Argon/Nitrogen).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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